Cas no 868271-15-2 (4-Chloro-1,2-benzoxazol-3-amine)

4-Chloro-1,2-benzoxazol-3-amine structure
868271-15-2 structure
Product Name:4-Chloro-1,2-benzoxazol-3-amine
CAS No:868271-15-2
MF:C7H5ClN2O
MW:168.5804002285
MDL:MFCD11186205
CID:1028309
PubChem ID:43146697
Update Time:2024-10-26

4-Chloro-1,2-benzoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Chlorobenzo[d]isoxazol-3-amine
    • 4-chloro-1,2-benzoxazol-3-amine
    • QC-8457
    • 4-Chloro-1,2-benzisoxazol-3-amine (ACI)
    • SCHEMBL8249434
    • 1,2-Benzisoxazol-3-amine, 4-chloro-
    • DB-358258
    • BS-32940
    • 868271-15-2
    • F30905
    • EN300-170658
    • MFCD11186205
    • DTXSID90655568
    • Z381676070
    • CS-0142773
    • 4-Chloro-1,2-benzoxazol-3-amine
    • MDL： MFCD11186205
    • Inchi： 1S/C7H5ClN2O/c8-4-2-1-3-5-6(4)7(9)10-11-5/h1-3H,(H2,9,10)
    • InChI Key： IHRBIDHQEMTPAK-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(ON=C2N)C=CC=1

Computed Properties

  • Exact Mass: 168.00900
  • Monoisotopic Mass: 168.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.78000
  • LogP: 1.99350

4-Chloro-1,2-benzoxazol-3-amine Security Information

  • Storage Condition：Sealed in dry,2-8°C

4-Chloro-1,2-benzoxazol-3-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-1,2-benzoxazol-3-amine Pricemore >>

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